Cas no 866021-47-8 ([3,8'-Bi-2H-1-benzopyran]-2-one, 5',7-dihydroxy-2',2'-dimethyl-)

• Product Name: [3,8'-Bi-2H-1-benzopyran]-2-one, 5',7-dihydroxy-2',2'-dimethyl-
• CAS No: 866021-47-8
• MF: C₂₀H₁₆O₅
• MW: 336.338046073914
• CID: 4259133
• PubChem ID: 11427657
• Update Time: 2025-04-24

[3,8'-Bi-2H-1-benzopyran]-2-one, 5',7-dihydroxy-2',2'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• [3,8'-Bi-2H-1-benzopyran]-2-one, 5',7-dihydroxy-2',2'-dimethyl-
• Q27282778
• Glabrocoumarin
• UNII-L6LXX42W4C
• 5',7-Dihydroxy-2',2'-dimethyl[3,8'-bi-2H-1-benzopyran]-2-one
• DTXSID901184484
• 866021-47-8
• L6LXX42W4C
• (3,8'-Bi-2H-1-benzopyran)-2-one, 5',7-dihydroxy-2',2'-dimethyl-
• 5a(2),7-Dihydroxy-2a(2),2a(2)-dimethyl[3,8a(2)-bi-2H-1-benzopyran]-2-one

• Inchi： 1S/C20H16O5/c1-20(2)8-7-14-16(22)6-5-13(18(14)25-20)15-9-11-3-4-12(21)10-17(11)24-19(15)23/h3-10,21-22H,1-2H3
• InChI Key： QOWFWSZIEKUOSQ-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=C(C=2C=CC1(C)C)O)C1C(=O)OC2C=C(C=CC=2C=1)O

Computed Properties

• Exact Mass: 336.09977361g/mol
• Monoisotopic Mass: 336.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pyranoisoflavonoids